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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Butanesultam, a cyclic sulfonamide, serves as a versatile intermediate in the synthesis of
novel agrochemicals.[1] Its stable heterocyclic structure and reactive sites make it an attractive
scaffold for the development of new herbicides, fungicides, and insecticides. This document
outlines the potential applications of 1,4-Butanesultam in agrochemical development,
providing detailed (representative) experimental protocols and conceptual frameworks for its
utilization. While specific commercial end-products derived from 1,4-Butanesultam are not
extensively detailed in public literature, its role as a key building block is acknowledged.[1] The
following sections provide insights into its potential use as a herbicide safener and as a
precursor for active ingredients.

Physicochemical Properties of 1,4-Butanesultam

A summary of the key physicochemical properties of 1,4-Butanesultam is presented in Table
1. These properties are essential for designing synthetic routes and formulating final products.
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Property Value Reference
Molecular Formula CaHsNO2S [2]
Molecular Weight 135.19 g/mol [2]
White to light yellow crystalline
Appearance Chem-Impex
powder
Melting Point 113-117 °C Chem-Impex
CAS Number 37441-50-2 [2]

Application as a Herbicide Safener Intermediate

Herbicide safeners are crucial in modern agriculture for enhancing crop tolerance to herbicides
without compromising weed control efficacy.[3][4] They often work by stimulating the metabolic
pathways in the crop plant that detoxify the herbicide.[5] The structure of 1,4-Butanesultam
provides a foundation for the synthesis of novel safener molecules.

Logical Workflow for Developing 1,4-Butanesultam-
Based Herbicide Safeners
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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